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Compound of Interest

Compound Name: L-Amoxicillin

cat. No.: B000794

An In-depth Technical Guide to the Physicochemical Properties of L-Amoxicillin
Introduction

L-Amoxicillin is a broad-spectrum, semi-synthetic B-lactam antibiotic widely used for treating
bacterial infections.[1] Its efficacy and behavior as a pharmaceutical agent are fundamentally
governed by its physicochemical properties. Understanding these characteristics is critical for
researchers, scientists, and drug development professionals in areas such as formulation
design, stability analysis, quality control, and predicting its pharmacokinetic profile. Amoxicillin's
structure, featuring a B-lactam ring, a thiazolidine ring, and an amino group side chain, confers
its antibacterial activity but also presents challenges related to stability.[2][3] This guide
provides a comprehensive overview of the core physicochemical properties of L-Amoxicillin,
detailed experimental protocols for their determination, and visual representations of key
processes.

Core Physicochemical Properties

The fundamental properties of L-Amoxicillin are summarized below. The most common form
used in pharmaceutical formulations is amoxicillin trinydrate, which is the most stable solid
form.[4][5]
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Property Value Reference
Chemical Formula C16H19N305S [61[7]
Molecular Weight 365.4 g/mol [61[7]
CAS Number 26787-78-0 (Anhydrous) [718]

61336-70-7 (Trihydrate)

White to off-white or light-

Appearance yellowish crystalline powder.[6]

[8](9]

Decomposes around 194 °C to
204 °C.[6][10][11] DSC

Melting Point analysis shows an exothermic
transition associated with

chemical degradation.[12][13]

LogP (Octanol/Water) 0.87 [31[6]

Dissociation Constants (pKa)

Amoxicillin is an amphoteric molecule with three ionizable functional groups: a carboxylic acid,
a primary amine, and a phenolic hydroxyl group.[2][14] These groups dictate the molecule's
charge and solubility at different pH values.

Corresponding Functional

pKa Value Group Reference
pKai: ~2.4 - 2.7 Carboxylic Acid (-COOH) [2][11][14]
pKaz: ~7.2-7.4 Amino Group (-NH-2) [2][11]
pKas: ~9.6 Phenolic Hydroxyl Group (-OH)  [2][11][14]

Solubility Profile
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The solubility of amoxicillin is highly dependent on the pH and the solvent used.[4] As an
amphoteric compound, it exhibits its lowest solubility at its isoelectric point, which is in the pH
range of 4 to 6.[4]

Solvent Solubility Temperature Reference
Water 4 g/L 25°C [718]
Slightly soluble - [91[15]
Methanol 7.5 mg/mL - [10]
Ethanol 3.4 mg/mL - [10]
Very slightly soluble - [15]
Dimethyl Sulfoxide

~25 mg/mL - [15]
(DMSO)
Phosphate Buffer (pH

~1 mg/mL - [15]

7.2)

Crystal Structure and Stability

Amoxicillin trihydrate crystals are orthorhombic.[4] The stability of amoxicillin is a critical factor,
as degradation leads to a loss of potency. The primary site of degradation is the B-lactam ring,
which is susceptible to hydrolysis.[16]

e pH Stability: Amoxicillin in solution is most stable at a pH of around 6.0-6.5.[17][18] Its
degradation is catalyzed by both acidic and alkaline conditions.

o Thermal Stability: Reconstituted oral amoxicillin suspensions are stable for about 7 days
under refrigeration (2-8°C).[19][20] At room temperature (25°C), amoxicillin retains 90% of its
concentration for approximately 24.8 hours.[21] High temperatures accelerate the
degradation process.[12][19]

» Photostability: Exposure to light can also contribute to the degradation of amoxicillin.[19]

The degradation of amoxicillin primarily proceeds via two pathways: hydrolysis of the 3-lactam
ring to form amoxicilloic acid, and intramolecular cyclization to form amoxicillin
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Primary degradation pathways of L-Amoxicillin.

Experimental Protocols

Detailed methodologies are essential for the accurate characterization of L-Amoxicillin's
physicochemical properties.

Determination of pKa by Potentiometric Titration

« Principle: This method involves titrating a solution of amoxicillin with a strong acid and a
strong base and monitoring the pH change. The pKa values are determined from the
inflection points of the resulting titration curve.

o Apparatus: Calibrated pH meter with a glass electrode, magnetic stirrer, burette.
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Reagents: L-Amoxicillin standard, 0.1 M Hydrochloric Acid (HCI), 0.1 M Sodium Hydroxide
(NaOH), deionized water.

Procedure:

o

Prepare a solution of amoxicillin (e.g., 1 mg/mL) in deionized water.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

[¢]

[¢]

Titrate the solution with 0.1 M HCI, recording the pH after each incremental addition until
the pH drops significantly.

[¢]

Repeat the process with a fresh amoxicillin solution, this time titrating with 0.1 M NaOH
until the pH rises significantly.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to
the pH at the half-equivalence points on the titration curve.

Determination of Aqueous Solubility by Shake-Flask
Method

Principle: The shake-flask method determines the equilibrium solubility of a compound in a
specific solvent. Excess solid is agitated in the solvent for a prolonged period until
equilibrium is reached. The concentration of the dissolved solute is then measured.

Apparatus: Constant temperature shaker/water bath, centrifuge, analytical balance, UV-Vis
spectrophotometer or HPLC system.

Reagents: L-Amoxicillin powder, buffer solutions of desired pH.
Procedure:

o Add an excess amount of amoxicillin powder to a known volume of the desired buffer
solution in a sealed flask.

o Place the flask in a constant temperature shaker (e.g., 25°C or 37°C) and agitate for a
sufficient time to reach equilibrium (e.g., 24-48 hours).
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o After equilibration, allow the suspension to settle. Withdraw a sample of the supernatant.
o Centrifuge the sample to remove any undissolved solid particles.

o Dilute the clear supernatant to an appropriate concentration and analyze it using a
validated UV-Vis spectrophotometric or HPLC method to determine the amoxicillin
concentration.[24][25]

Start:
Add excess amoxicillin
to buffer

Equilibrate in shaker bath
(e.g., 24h at 25°C)

Withdraw supernatant
sample

Centrifuge to remove
undissolved solids

Analyze concentration
(UV-Vis or HPLC)

Result:
Equilibrium Solubility

Click to download full resolution via product page

Workflow for the shake-flask solubility determination method.

Thermal Analysis by Differential Scanning Calorimetry
(DSC)

¢ Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. It is used to determine thermal transitions like melting and
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decomposition.

o Apparatus: Differential Scanning Calorimeter (DSC).

e Procedure:

o

Accurately weigh a small amount of amoxicillin trihydrate (typically 2-5 mg) into an
aluminum DSC pan.[13][26]

o

Place the pan in the DSC cell. An empty, sealed pan is used as a reference.

[¢]

Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen gas stream.[13][26]

[e]

Record the heat flow as a function of temperature.

» Data Analysis: The resulting thermogram will show endothermic (melting, water loss) and
exothermic (decomposition) peaks.[12][13] The peak temperature and enthalpy changes
provide information about the thermal stability of the compound.[26]

Stability Assessment by Forced Degradation Studies

e Principle: Forced degradation studies intentionally expose the drug to harsh conditions (acid,
base, oxidation, heat, light) to identify potential degradation products and validate the
stability-indicating power of analytical methods, typically HPLC.[15]

o Apparatus: HPLC system with a suitable detector (e.g., UV), pH meter, oven, photostability
chamber.

o Reagents: L-Amoxicillin, hydrochloric acid, sodium hydroxide, hydrogen peroxide.
e Procedure:

o Acid/Base Hydrolysis: Add acid (e.g., 0.375 M HCI) or base (e.g., 0.015 M NaOH) to an
amoxicillin solution and maintain at a specific temperature for a set time. Neutralize the
solution before analysis.[15]

o Oxidative Degradation: Treat an amoxicillin solution with hydrogen peroxide (e.g., 1.5%
H20:2) and monitor over time.[15]
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o Thermal Degradation: Expose solid amoxicillin powder to dry heat in an oven.[15]

o Photodegradation: Expose solid or solution samples to controlled light in a photostability
chamber.[15]

o Data Analysis: Analyze all stressed samples by a validated stability-indicating HPLC method.
The method should be able to separate the intact amoxicillin peak from all degradation
product peaks. The decrease in the area of the amoxicillin peak and the appearance of new
peaks indicate the extent of degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/figure/Physical-and-chemical-properties-of-Amoxicillin_tbl1_279327360
https://www.benchchem.com/pdf/Technical_Guide_Solubility_and_Stability_Testing_of_Amoxicillin_a_Representative_Antibacterial_Agent.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498904/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9498904/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2008/050813s000chemr.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11440154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11440154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11440154/
http://ir.kabarak.ac.ke/bitstream/handle/123456789/1491/Obat%20et%20al.%2C2023_Stability%20studies%20of%20reconstituted%20oral%20amoxicillin%20suspension%20under%20different%20temperature%20storage%20conditions.pdf?sequence=1&isAllowed=y
https://www.tandfonline.com/doi/pdf/10.1080/20786204.2006.10873401
https://pmc.ncbi.nlm.nih.gov/articles/PMC8464313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8464313/
https://www.researchgate.net/figure/Suggested-degradation-pathway-of-Amoxicillin-in-an-aqueous-medium_fig2_41563716
https://www.researchgate.net/publication/235880245_Amoxicillin-degradation_products_formed_under_controlled_environmental_conditions_Identification_and_determination_in_the_aquatic_environment
https://dergipark.org.tr/en/download/article-file/1908463
https://www.researchgate.net/publication/228622196_Spectrophotometric_determination_of_amoxicillin_in_pharmaceutical_formulations
https://www.mathewsopenaccess.com/scholarly-articles/calorimetric-evaluation-of-amoxicillin-stability-in-aqueous-solutions.pdf
https://www.benchchem.com/product/b000794#physicochemical-properties-of-l-amoxicillin
https://www.benchchem.com/product/b000794#physicochemical-properties-of-l-amoxicillin
https://www.benchchem.com/product/b000794#physicochemical-properties-of-l-amoxicillin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000794?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

